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Compound of Interest

Compound Name: Spiramycin I-d3-1

Cat. No.: B15556576

Get Quote

This document provides essential safety and logistical information for the proper disposal of

Spiramycin I-d3-1, ensuring the safety of laboratory personnel and minimizing environmental

impact. The following procedures are based on standard guidelines for handling and disposal

of hazardous chemicals.

Hazard Identification and Safety Data
Before handling Spiramycin I-d3-1, it is crucial to be aware of its potential hazards. The

following table summarizes key safety information.
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Hazard Classification Description Precautionary Statements

Acute Toxicity (Oral, Dermal,

Inhalation)

Harmful if swallowed, in

contact with skin, or if inhaled.

[1]

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1][2] P264: Wash hands

thoroughly after handling.[1][2]

P270: Do not eat, drink or

smoke when using this

product.[1] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[1][2]

Skin Irritation/Sensitization

Causes skin irritation and may

cause an allergic skin reaction.

[3]

P302+P352: IF ON SKIN:

Wash with plenty of water.[1][2]

P333+P317: If skin irritation or

rash occurs: Get medical help.

[2] P362+P364: Take off

contaminated clothing and

wash it before reuse.[2]

Eye Irritation
Causes serious eye irritation.

[2][3]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

P337+P317: If eye irritation

persists: Get medical help.[2]

Respiratory Sensitization

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.[3]

P304+P340: IF INHALED:

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing.[1]

Aquatic Hazard
Very toxic to aquatic life with

long lasting effects.[3]

Avoid release to the

environment.

Experimental Protocol: Spill Management
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In the event of a spill, follow these procedures to minimize exposure and environmental

contamination:

Evacuate and Ventilate: Ensure adequate ventilation and evacuate non-essential personnel

from the immediate area.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-

impermeable gloves, protective clothing, and eye/face protection.[1][4]

Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.

Cleanup: For solid spills, avoid dust formation.[4][5] Carefully sweep or scoop up the

material. For liquid spills, absorb with an inert material.

Disposal of Cleanup Materials: Collect all cleanup materials in a sealed, properly labeled

container for disposal as hazardous waste.

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

Proper Disposal Procedures for Spiramycin I-d3-1
The primary route for the disposal of Spiramycin I-d3-1 and its contaminated containers is

through an approved hazardous waste disposal facility. Adherence to local, state, and federal

regulations is mandatory.

Step-by-Step Disposal Guide:

Waste Identification and Segregation:

Identify all waste containing Spiramycin I-d3-1, including unused product, contaminated

lab supplies (e.g., pipette tips, gloves, vials), and spill cleanup materials.

Segregate this waste from non-hazardous waste streams.

Containerization:
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Place all Spiramycin I-d3-1 waste into a designated, leak-proof, and clearly labeled

hazardous waste container.

The label should include the chemical name ("Spiramycin I-d3-1"), hazard pictograms,

and the date of accumulation.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area.

Ensure the storage area is away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the waste contractor with a complete and accurate description of the waste.

Record Keeping:

Maintain detailed records of the amount of Spiramycin I-d3-1 waste generated, the date

of disposal, and the disposal contractor used.

Disposal Workflow
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Preparation for Disposal

Waste Collection and Storage

Final Disposal

Identify Spiramycin I-d3-1 Waste
(Unused product, contaminated materials)

Segregate from Non-Hazardous Waste

Select a Designated, Labeled,
Leak-Proof Hazardous Waste Container

Place Waste in Container

Securely Seal the Container

Store in a Designated, Secure,
and Ventilated Area

Contact EHS or Licensed
Hazardous Waste Contractor

Provide Accurate Waste Information

Schedule Waste Pickup

Maintain Disposal Records

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Spiramycin I-d3-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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